8-Trifluoroacetyl-3,8-diazabicyclo(3.2.1)octane

• CAS No.: 116143-28-3
• Molecular Formula: C8H11F3N2O
• Molecular Weight: 208.18 g/mol
• IUPAC Name: 1-(3,8-diazabicyclo[3.2.1]octan-8-yl)-2,2,2-trifluoroethanone
• InChI: InChI=1S/C8H11F3N2O/c9-8(10,11)7(14)13-5-1-2-6(13)4-12-3-5/h5-6,12H,1-4H2
• InChI Key: PXAZOFUOBLKJPZ-UHFFFAOYSA-N
• SMILES: C1CC2CNCC1N2C(=O)C(F)(F)F
• Synonyms: 3,8-Diazabicyclo[3.2.1]octane, 8-(trifluoroacetyl)- (9CI)

Description

8-Trifluoroacetyl-3,8-diazabicyclo(3.2.1)octane, also known as this compound, is a useful research compound. Its molecular formula is C8H11F3N2O and its molecular weight is 208.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of the 3-benzyl-8-trifluoroacetyl-3,8-diazabicyclo-(3.2.1)octane hydrochloride in 50 mL of methanol was hydrogenated at atmospheric pressure in the presence of 10% Pd/C (0.5 g) until the theoretical quantity of hydrogen was absorbed. The mixture was filtered and the filtrate was evaporated to dryness to yield 1.08 g of titled compound as a white solid. MP 224° C. (dec).